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Compound of Interest

Compound Name: Allyl trifluoroacetate

CAS No.: 383-67-5

Cat. No.: B1265431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Utility and Inherent
Risks of Allyl Trifluoroacetate
Allyl trifluoroacetate (ATFA) is a colorless to pale yellow liquid recognized for its utility as a

reagent in organic synthesis, particularly in the creation of various fluorinated compounds. Its

trifluoroacetate group enhances its electrophilicity, rendering it a valuable intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1] However, the same properties that make it

a versatile chemical tool also contribute to its significant and multifaceted hazards. This guide

provides a comprehensive technical overview of the risks associated with allyl
trifluoroacetate, offering insights into its safe handling, storage, and emergency response to

empower researchers to work with this compound responsibly.

Physicochemical Properties and Their Influence on
Hazards
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A thorough understanding of the physical and chemical properties of allyl trifluoroacetate is

fundamental to anticipating and mitigating its associated risks.

Property Value Implication for Hazard

Molecular Formula C5H5F3O2[2]
The presence of fluorine atoms

contributes to its reactivity.

Molecular Weight 154.09 g/mol [2]

Appearance
Colorless to light yellow clear

liquid

Boiling Point
66 - 67 °C / 150.8 - 152.6 °F[2]

[3]

High volatility contributes to

inhalation hazards and the

formation of flammable vapor-

air mixtures.

Flash Point -1 °C / 30.2 °F[2]

Extremely low flash point

indicates a high risk of ignition

at or below room temperature.

Specific Gravity 1.18

Vapors are heavier than air

and may accumulate in low-

lying areas.

Vapor Properties

Vapors may form explosive

mixtures with air and can travel

to a source of ignition and

flash back.[2][4]

High potential for flashback

fires, requiring stringent control

of ignition sources.

Stability
Stable under normal

conditions.[3]

While stable, it possesses

significant incompatibilities.

Toxicological Profile: A Multi-faceted Threat
The toxicological hazards of allyl trifluoroacetate are significant and warrant a multi-pronged

approach to risk mitigation, considering its corrosive nature, irritant effects, and the toxicity of

its potential hydrolysis products. The toxicological properties have not been fully investigated,

and no acute toxicity information is available for the compound itself.[2]
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Primary Routes of Exposure and Immediate Effects
Skin and Eye Contact: Allyl trifluoroacetate is classified as causing severe skin burns and

eye damage (GHS Skin Corrosion/Irritation Category 1B).[5][6] It is also a lachrymator, a

substance that causes an increased flow of tears.[2][3] Contact with the liquid can lead to

rapid and severe tissue damage.

Inhalation: It is categorized as potentially causing respiratory irritation (GHS STOT SE 3).[5]

[6] Inhalation of high concentrations of its vapor may lead to symptoms such as headache,

dizziness, fatigue, nausea, and vomiting.[2][4] The vapor is an extreme irritant to the

respiratory system.

Ingestion: Ingestion is a less common route of exposure in a laboratory setting but can cause

severe swelling and damage to the delicate tissues of the mouth, throat, and esophagus,

with a danger of perforation.[2][4] Inducing vomiting is contraindicated.

Insights from Analogues and Hydrolysis Products
Due to the limited specific toxicity data for allyl trifluoroacetate, examining its structural

analogues and potential hydrolysis products provides crucial insights into its potential health

effects.

Allyl Acetate (Structural Analogue): This compound, which shares the allyl ester functional

group, exhibits significant toxicity. The oral LD50 in rats is 130 mg/kg, and the inhalation

LC50 in rats is 1000 ppm for a 1-hour exposure.[7] This suggests that the allyl moiety itself

contributes to the overall toxicity.

Trifluoroacetic Acid (TFA) (Hydrolysis Product): Allyl trifluoroacetate can hydrolyze to form

trifluoroacetic acid (TFA) and allyl alcohol. TFA is highly corrosive and can cause severe

burns.[8] While its acute oral toxicity is low, chronic exposure studies in rats have identified

the liver as a target organ, though the relevance of this finding to humans is considered low.

[4][9][10] TFA is not considered to be a skin sensitizer or genotoxic.[4] The formation of

corrosive TFA upon contact with moisture underscores the importance of preventing

exposure.

Flammability and Reactivity: A Volatile Combination
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Allyl trifluoroacetate is classified as a highly flammable liquid and vapor (GHS Flammable

Liquid Category 2).[5][6] Its extremely low flash point of -1°C means that it can be easily ignited

at ambient temperatures.[2]

Fire and Explosion Hazards
Vapor-Air Mixtures: The vapors of allyl trifluoroacetate can form explosive mixtures with air.

[2]

Flashback Potential: As the vapors are heavier than air, they can travel a considerable

distance to an ignition source and flash back.[4]

Container Rupture: Containers of allyl trifluoroacetate may explode when heated.[3]

Chemical Reactivity and Incompatibilities
While stable under normal conditions, allyl trifluoroacetate is incompatible with a range of

substances:

Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.

Strong Acids and Strong Bases: Can catalyze hydrolysis and other reactions.

Strong Reducing Agents: May initiate hazardous reactions.[4]

Upon decomposition, particularly in a fire, it can release hazardous substances including

carbon monoxide (CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[2][3]

Risk Assessment and Mitigation Workflow
A systematic approach to risk assessment is crucial when handling allyl trifluoroacetate. The

following workflow outlines the key steps to ensure a safe working environment.
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Caption: A logical workflow for assessing and mitigating the risks associated with handling allyl
trifluoroacetate.

Experimental Protocols for Safe Handling and
Storage
Adherence to strict protocols is non-negotiable when working with allyl trifluoroacetate.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical splash goggles in combination with a face shield are

mandatory.[4]

Skin Protection: Wear a flame-resistant lab coat and appropriate chemical-resistant gloves.

Given the corrosive nature and potential for skin absorption, glove selection should be based

on breakthrough time and permeation rate. Butyl rubber or Viton gloves are often

recommended for halogenated compounds.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[2] If there is a potential for exposure above the occupational

exposure limit, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and acid gases should be used.

Handling Procedures
Preparation: Before starting any work, ensure the fume hood is operational and the sash is

at the appropriate height. Remove all potential ignition sources from the immediate vicinity.

Grounding: To prevent ignition from static electricity, all metal parts of the equipment used to

transfer or handle allyl trifluoroacetate must be grounded.[2][3]

Dispensing: Use spark-proof tools and equipment for all transfers.[5] Dispense the chemical

slowly and carefully to avoid splashing.

Heating: Avoid heating allyl trifluoroacetate in open systems. If heating is necessary, it

must be done with extreme caution in a well-controlled, closed system, away from any open

flames or sparks.
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Post-Handling: After handling, wash hands and any exposed skin thoroughly.

Storage Requirements
Location: Store in a dry, cool, and well-ventilated area designated for flammable liquids.[2][3]

This area should be separate from incompatible materials.

Container: Keep the container tightly closed to prevent the escape of flammable vapors and

to protect the compound from moisture, which could lead to hydrolysis.

Emergency Procedures: Preparedness and
Response
Prompt and correct action during an emergency is critical to minimizing harm.

Spill Response
Evacuate: Immediately evacuate all personnel from the affected area.

Ignition Sources: Remove all sources of ignition.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: Use an inert absorbent material such as sand, silica gel, or a universal binder

to contain the spill. Do not use combustible materials like sawdust.[2][3]

Collection: Using spark-proof tools, carefully collect the absorbed material and place it in a

suitable, closed container for disposal as hazardous waste.[2]

Decontamination: Decontaminate the spill area thoroughly.

Fire Response
Extinguishing Media: Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam

extinguisher.[2] Do not use a direct stream of water, as it may spread the flammable liquid. A

water mist may be used to cool closed containers.[3]
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Evacuation: In the event of a fire, evacuate the area immediately and call for emergency

responders.

Personal Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

First Aid
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected

skin area with plenty of soap and water for at least 15 minutes. Seek immediate medical

attention.[2][3]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[2]

Conclusion
Allyl trifluoroacetate is a valuable synthetic tool, but its utility is matched by its significant

hazards. Its high flammability, corrosivity, and potential for respiratory irritation demand a

culture of safety and strict adherence to established protocols. By understanding its

physicochemical properties, toxicological profile, and reactivity, and by implementing robust risk

assessment and mitigation strategies, researchers can safely harness the synthetic potential of

this compound while protecting themselves and their colleagues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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